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Compound of Interest

Compound Name: Tenoxicam-d4
CAS No.: 1329834-60-7
Cat. No.: B590001

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and relevant experimental methodologies for Tenoxicam-d4, a deuterated analog of
the non-steroidal anti-inflammatory drug (NSAID) Tenoxicam. This document is intended to
serve as a valuable resource for researchers and professionals engaged in drug development,
pharmacology, and analytical chemistry.

Core Compound Data

Tenoxicam-d4 is a labeled internal standard used in bioanalytical and pharmacokinetic studies
of Tenoxicam. The incorporation of deuterium atoms provides a distinct mass signature for
mass spectrometry-based detection, without significantly altering the chemical properties of the
molecule.
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Parameter Value Citations

4-Hydroxy-2-methyl-N-2-
(pyridinyl-d4)-2H-thieno[2,3-

Chemical Name o ] [1][2]
e]-1,2-thiazine-3-carboxamide
1,1-Dioxide

Molecular Formula C13H7DaN304S:2 [11[2][3]

Molecular Weight 341.40 g/mol [1112][3]

CAS Number 1329834-60-7 [1]

Mechanism of Action: Inhibition of Prostaglandin
Synthesis

Tenoxicam, the parent compound of Tenoxicam-d4, exerts its anti-inflammatory, analgesic,
and antipyretic effects primarily through the non-selective inhibition of cyclooxygenase (COX)
enzymes, specifically COX-1 and COX-2.[1][4][5] These enzymes are responsible for the
conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation,
pain, and fever.[1][5] By blocking the action of COX enzymes, Tenoxicam effectively reduces

the production of these pro-inflammatory prostaglandins.[1]

Signaling Pathway of Tenoxicam's Action
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Caption: Mechanism of action of Tenoxicam via inhibition of COX enzymes.

Experimental Protocols
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Quantification of Tenoxicam-d4 in Biological Samples
via LC-MSIMS

This protocol outlines a general procedure for the quantification of Tenoxicam in biological
matrices, using Tenoxicam-d4 as an internal standard.

1. Sample Preparation (Protein Precipitation)

e To 100 pL of plasma or serum, add 200 pL of acetonitrile containing Tenoxicam-d4 (internal
standard) at a known concentration.

o Vortex the mixture for 1 minute to precipitate proteins.
e Centrifuge at 10,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

» Reconstitute the residue in 100 pL of the mobile phase.
2. Liquid Chromatography (LC) Conditions
e Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 um).

» Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).
e Flow Rate: 0.4 mL/min.
« Injection Volume: 10 pL.
3. Mass Spectrometry (MS/MS) Conditions
« lonization Mode: Electrospray lonization (ESI) in positive mode.
o Detection Mode: Multiple Reaction Monitoring (MRM).

¢ MRM Transitions:
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o Tenoxicam: Monitor the transition of the precursor ion to a specific product ion.

o Tenoxicam-d4: Monitor the transition of the deuterated precursor ion to its corresponding
product ion.

o Data Analysis: Quantify Tenoxicam concentration by comparing the peak area ratio of the
analyte to the internal standard against a calibration curve.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This protocol describes a whole blood assay to determine the inhibitory activity of a compound
on COX-1 and COX-2.

1. COX-1 Inhibition Assay (Thromboxane B2 Measurement)

o Collect fresh human blood into tubes without anticoagulant.

e Immediately add the test compound (e.g., Tenoxicam) at various concentrations.
 Allow the blood to clot by incubating at 37°C for 1 hour.

e Centrifuge at 2,000 x g for 15 minutes to separate the serum.

o Collect the serum and measure the concentration of Thromboxane Bz (TXB:z), a stable
metabolite of the COX-1 product Thromboxane Az, using a commercial ELISA Kit.

o Calculate the percentage of COX-1 inhibition relative to a vehicle control.

2. COX-2 Inhibition Assay (Prostaglandin E2 Measurement)

e Collect fresh human blood into tubes containing an anticoagulant (e.g., heparin).
o Add the test compound at various concentrations.

o Stimulate COX-2 expression and activity by adding lipopolysaccharide (LPS) to a final
concentration of 10 pg/mL.

e |ncubate the blood at 37°C for 24 hours.
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e Centrifuge at 2,000 x g for 15 minutes to separate the plasma.

e Collect the plasma and measure the concentration of Prostaglandin E2 (PGE-z) using a
commercial ELISA kit.

o Calculate the percentage of COX-2 inhibition relative to a vehicle control.

Experimental Workflow for COX Inhibition Assay
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Caption: Workflow for in vitro COX-1 and COX-2 inhibition assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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